Cas no 1360941-93-0 (7-Bromo-1H-indazole-3-carbonitrile)

7-Bromo-1H-indazole-3-carbonitrile is a heterocyclic organic compound featuring a bromo-substituted indazole core with a cyano functional group at the 3-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. Its bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the nitrile group offers versatility in derivatization. The compound is characterized by high purity and stability, ensuring consistent performance in research and industrial applications. Its well-defined molecular architecture supports its use in medicinal chemistry for the design of enzyme inhibitors and receptor modulators.
7-Bromo-1H-indazole-3-carbonitrile structure
1360941-93-0 structure
Product Name:7-Bromo-1H-indazole-3-carbonitrile
CAS No:1360941-93-0
MF:C8H4BrN3
MW:222.041460037231
MDL:MFCD26960149
CID:3163293
PubChem ID:76846248
Update Time:2025-05-27

7-Bromo-1H-indazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 7-Bromo-1H-indazole-3-carbonitrile
    • 1360941-93-0
    • AKOS025289965
    • 7-Bromoindazole-3-carbonitrile
    • MFCD26960149
    • CS-0050100
    • P14113
    • SCHEMBL25734423
    • 7-Bromo-3-cyano-1H-indazole
    • SB21989
    • AS-52000
    • SY324387
    • MDL： MFCD26960149
    • Inchi： 1S/C8H4BrN3/c9-6-3-1-2-5-7(4-10)11-12-8(5)6/h1-3H,(H,11,12)
    • InChI Key： QQFNEIKLRWSDNY-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC2C(C#N)=NNC=21

Computed Properties

  • Exact Mass: 220.95886g/mol
  • Monoisotopic Mass: 220.95886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52.5Ų

7-Bromo-1H-indazole-3-carbonitrile Pricemore >>

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Amadis Chemical Company Limited
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(CAS:1360941-93-0)7-Bromo-1H-indazole-3-carbonitrile
Order Number:A1055000
Stock Status:in Stock
Quantity:250mg/1g/5g/10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:41
Price ($):202.0/433.0/1300.0/2290.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1360941-93-0)7-Bromo-1H-indazole-3-carbonitrile
A1055000
Purity:99%/99%/99%/99%
Quantity:250mg/1g/5g/10g
Price ($):202.0/433.0/1300.0/2290.0
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